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Compound of Interest

Compound Name: Phorate-d10 (o,o-diethyl-d10)

CAS No.: 1219805-45-4

Cat. No.: B1460492

Get Quote

Content Type: Technical Guide / Whitepaper Target Audience: Analytical Chemists,

Toxicologists, and Quality Assurance Scientists.

Introduction: The "Truth Anchor" in Toxicology
In the high-stakes arena of environmental toxicology and food safety, Phorate-d10 (O,O-

diethyl-d10 S-ethylthiomethyl phosphorodithioate) serves as a critical metrological anchor.[1]

Phorate, the parent compound (CAS 298-02-2), is a potent acetylcholinesterase inhibitor used

as a systemic insecticide.[1] Due to its high toxicity and rapid degradation into sulfoxide and

sulfone metabolites, accurate quantification is notoriously difficult.

This guide deconstructs the Certificate of Analysis (CoA) for Phorate-d10 (CAS 1219805-45-4).

[1] It moves beyond simple data reading to establishing a self-validating analytical system.[1]

By understanding the interplay between isotopic enrichment, chemical purity, and expanded

uncertainty, researchers can eliminate false positives and correct for the severe matrix effects

common in agricultural assays (e.g., EPA Method 8270E).

Anatomy of the CoA: Beyond the Header

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1460492#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Parathion-ethyl-D10
https://pubchem.ncbi.nlm.nih.gov/compound/Parathion-ethyl-D10
https://pubchem.ncbi.nlm.nih.gov/compound/Parathion-ethyl-D10
https://pubchem.ncbi.nlm.nih.gov/compound/Parathion-ethyl-D10
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1460492?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A compliant CoA for Phorate-d10 must adhere to ISO 17034 (General requirements for the

competence of reference material producers).[1][2][3] Unlike ISO 17025, which validates the

testing, ISO 17034 validates the material itself, guaranteeing homogeneity and stability.

Critical Parameters Breakdown[1]
The following table distinguishes the two most confused parameters on a deuterated standard

CoA: Chemical Purity vs. Isotopic Purity.

Parameter Definition
Criticality in Mass
Spectrometry

Typical Acceptance
Criteria

Chemical Purity

The % of the material

that is chemically

"Phorate" (regardless

of isotope).[1]

Determines the actual

mass of analyte

injected. Impurities

(e.g., Phorate

sulfoxide) can skew

quantitation.[1]

> 98.0% (HPLC/GC)

Isotopic Purity

The % of Phorate

molecules that are

actually d10 (fully

labeled).[1]

Determines Signal

Integrity. High "d0"

(native Phorate)

content in the

standard causes false

positives in the

analyte channel.

> 99.0 atom % D

Expanded Uncertainty

(

)

The interval within

which the true value

lies with 95%

confidence (

).[1]

Essential for

calculating the Total

Error of your analytical

method.

2-5% (depending on

stability)

The "d0" Contribution Hazard
The most dangerous line item on a Phorate-d10 CoA is the Unlabeled (d0) Contribution.

Scenario: You spike a blank matrix with Phorate-d10.[1]
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Risk: If your standard contains 0.5% native Phorate (d0), your MS detector will register a "hit"

for Phorate in a sample that should be negative.[1]

CoA Check: Ensure the CoA explicitly states the d0 contribution is

or provides a specific correction factor.

The Mechanism: Why d10?
Phorate-d10 is synthesized by deuterating the two O-ethyl groups (

).[1] This results in a mass shift of +10 Daltons relative to native Phorate.

Matrix Effect Correction Logic
In Gas Chromatography-Mass Spectrometry (GC-MS), "matrix effects" (co-eluting compounds)

can suppress or enhance ionization.[1] Because Phorate-d10 is chemically identical to Phorate

but distinct in mass, it experiences the exact same suppression.

The following diagram illustrates how Phorate-d10 acts as a self-correcting mechanism during

the extraction and ionization phases.

Sample Matrix
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Extraction (QuEChERS)
Losses Occur Here

Spike Phorate-d10
(Internal Standard)

Equilibration
GC-MS/MS Analysis

(Ionization Suppression)
Co-elution

Native Signal (m/z 260)
Suppressed by 40%

d10 Signal (m/z 270)
Suppressed by 40%

Ratio Calculation
(Native/d10)

Error Cancels Out

Click to download full resolution via product page

Figure 1: The logic of Isotope Dilution Mass Spectrometry (IDMS). Since the standard and

analyte suffer identical losses and suppression, the ratio remains constant, yielding accurate

data.

Verification Protocol: A Self-Validating System
Do not blindly trust the CoA. Upon receipt of a new lot of Phorate-d10, execute this verification

workflow to ensure the standard is fit for purpose (e.g., EPA 8270E).
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Step-by-Step Verification
Ampoule Inspection: Verify the seal integrity and solvent level (usually hexane or acetone).

Phorate is volatile; solvent loss concentrates the standard, invalidating the CoA

concentration.

Isotopic Interference Check (The "Blank" Test):

Inject the Phorate-d10 standard alone at high concentration (e.g., 5 ppm).[1]

Monitor the transition for native Phorate (m/z 260).

Pass Criteria: Signal at m/z 260 must be < 1/3 of the Reporting Limit (RL).

Response Factor (RF) Stability:

Compare the RF of the new lot against the previous valid lot.

Pass Criteria: Deviation < 15%.

Workflow Diagram
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Figure 2: Routine verification workflow for incoming deuterated reference materials.
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Experimental Application: EPA Method 8270E
When applying Phorate-d10 in EPA Method 8270E (Semivolatile Organic Compounds by GC-

MS), precise handling is required to prevent degradation.[1]

Handling & Stability
Storage: Freezer (-20°C). Phorate is thermally unstable.[1]

Thawing: Allow to reach room temperature before opening to prevent condensation (water

hydrolyzes Phorate).[1]

Solvent Exchange: If your method requires a solvent switch (e.g., Hexane to DCM), use a

gentle nitrogen stream.[1] Do not heat above 30°C, as Phorate volatilizes and degrades

rapidly.

Calculation of Concentration
Use the purity factor from the CoA to calculate the true concentration of the stock solution:

[1]

Where:

= Chemical Purity (decimal, e.g., 0.99)[1]

= % Water Content (from Karl Fischer)[1]

= % Volatiles/Residual Solvents[1]

= % Inorganic Residue[1][4]

Note: Many commercial ISO 17034 standards are supplied as "Certified Concentration" where

this math is already done.[1] Check the CoA explicitly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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